Cas no 105829-18-3 (Pyrimidine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product Name: Pyrimidine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 105829-18-3
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 222169
• PubChem ID: 3037472
• Update Time: 2025-04-19

Pyrimidine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• 2-methyl-5-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyrimidine
• 105829-18-3
• Pyrimidine, 2-methyl-5-((2-(nitromethylene)-1-imidazolidinyl)methyl)-

• Inchi： 1S/C10H13N5O2/c1-8-12-4-9(5-13-8)6-14-3-2-11-10(14)7-15(16)17/h4-5,7,11H,2-3,6H2,1H3/b10-7-
• InChI Key： JTKBDJBKFVXVQB-YFHOEESVSA-N
• SMILES： [O-][N+](/C=C1/NCCN/1CC1=CN=C(C)N=C1)=O

Computed Properties

• Exact Mass: 235.10709
• Monoisotopic Mass: 235.106925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.381
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.664
• PSA: 84.19
• LogP: 1.05570